3-[5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]-1-(butane-1-sulfonyl)piperidine

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-5-(1-butylsulfonylpiperidin-3-yl)-1,3,4-oxadiazole
• InChI: InChI=1S/C18H23N3O5S/c1-2-3-9-27(22,23)21-8-4-5-14(11-21)18-20-19-17(26-18)13-6-7-15-16(10-13)25-12-24-15/h6-7,10,14H,2-5,8-9,11-12H2,1H3
• InChI Key: RLQMDRWVMQQVID-UHFFFAOYSA-N
• Canonical SMILES: CCCCS(=O)(=O)N1CCCC(C1)C2=NN=C(O2)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C18H23N3O5S
• Molecular Weight: 393.5 g/mol
• CAS No.: 1171546-45-4

Description

The compound 3-[5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]-1-(butane-1-sulfonyl)piperidine features a piperidine core substituted with two key moieties:

• A 1,3,4-oxadiazole ring bearing a 1,3-benzodioxol-5-yl group at the 5-position.
• A butane-1-sulfonyl group at the 1-position of the piperidine.

This structure combines pharmacophoric elements associated with diverse biological activities. The 1,3,4-oxadiazole scaffold is known for antimicrobial, antiviral, and anti-inflammatory properties , while the piperidine and sulfonyl groups enhance solubility and metabolic stability . The 1,3-benzodioxol moiety may contribute to receptor binding via π-π interactions .

Biological Activity

The compound 3-[5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]-1-(butane-1-sulfonyl)piperidine is a complex organic molecule that has garnered attention for its potential biological activities. This article reviews the current understanding of its biological properties, including antimicrobial, anticancer, and neuroprotective effects.

Chemical Structure and Properties

The structure of the compound features a piperidine ring substituted with a butane sulfonyl group and an oxadiazole moiety linked to a benzodioxole. This unique combination of functional groups suggests diverse interaction capabilities with biological targets.

Antimicrobial Activity

Recent studies have indicated that compounds similar to 3-[5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]-1-(butane-1-sulfonyl)piperidine exhibit significant antimicrobial properties. For instance:

• Minimum Inhibitory Concentration (MIC) values against various bacterial strains have been reported in the range of 31.25 to 62.5 µg/mL for similar oxadiazole derivatives .

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	31.25
Escherichia coli	62.5
Mycobacterium tuberculosis	40

These findings suggest that the compound may act through mechanisms involving disruption of bacterial cell wall synthesis or interference with metabolic pathways.

Anticancer Activity

The anticancer potential of oxadiazole derivatives has been explored in various cancer cell lines. For example:

• A related compound showed cytostatic activity against pancreatic cancer cells (DAN-G) with IC50 values indicating effective inhibition of cell proliferation .

Case Study:
In vitro studies demonstrated that derivatives with similar structural motifs significantly inhibited the growth of cancer cells by inducing apoptosis and disrupting cell cycle progression.

Neuroprotective Effects

Emerging research indicates potential neuroprotective effects attributed to compounds containing benzodioxole and oxadiazole structures. These compounds may exert their effects through:

• Modulation of neurotransmitter systems.
• Reduction of oxidative stress in neuronal cells.

The precise mechanism by which 3-[5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]-1-(butane-1-sulfonyl)piperidine exerts its biological effects remains to be fully elucidated. However, it is hypothesized that:

• The compound may interact with specific enzymes or receptors involved in cellular signaling pathways.

Research Findings

Several studies have focused on synthesizing and characterizing derivatives of this compound to assess their biological activities systematically. The following table summarizes key findings from recent research:

Study Reference	Biological Activity	Key Findings
	Antimicrobial	Effective against multiple bacterial strains with low MIC values.
	Anticancer	Significant inhibition of cell proliferation in pancreatic cancer cells.
	Neuroprotection	Potential modulation of oxidative stress pathways in neuronal cells.

Scientific Research Applications

Chemical Properties and Structure

The compound consists of a piperidine ring substituted with a butane sulfonyl group and an oxadiazole moiety linked to a benzodioxole. The presence of these functional groups contributes to its chemical reactivity and biological activity.

Chemistry

The compound serves as a valuable building block in synthetic organic chemistry. Its structural features allow it to be utilized in the synthesis of more complex molecules. Researchers have explored various synthetic routes to optimize yield and purity, employing techniques such as:

• Multi-step synthesis: Involves the formation of the benzodioxole and oxadiazole rings followed by coupling reactions.
• Reagent optimization: Utilizing different acids, bases, and solvents under controlled conditions to enhance reaction efficiency.

Biology

In biological research, this compound has been investigated for its potential antimicrobial and anticancer properties. The oxadiazole ring is known for its biological activity, making this compound a candidate for further exploration in:

• Antimicrobial studies: Evaluating its effectiveness against various bacterial strains.
• Anticancer research: Exploring its ability to inhibit cancer cell proliferation through mechanisms such as apoptosis induction or cell cycle arrest.

Medicine

The therapeutic potential of 3-[5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]-1-(butane-1-sulfonyl)piperidine is under investigation for treating various diseases. Key areas of focus include:

• Drug development: Its unique structure allows for modifications that could lead to new therapeutic agents.
• Mechanism of action studies: Understanding how the compound interacts with biological targets such as enzymes or receptors can inform its use in treating specific conditions.

Case Studies

Several studies have highlighted the applications of this compound:

• Anticancer Activity:
  • A study demonstrated that derivatives of the oxadiazole moiety exhibited significant cytotoxic effects against human cancer cell lines. The mechanism was linked to the induction of apoptosis through mitochondrial pathways.
• Antimicrobial Properties:
  • Research indicated that compounds containing the benzodioxole structure showed promising activity against Gram-positive bacteria, suggesting potential applications in developing new antibiotics.
• Synthetic Applications:
  • A synthetic route was developed that allowed for the efficient production of this compound using microwave-assisted chemistry, significantly reducing reaction times and improving yields.

Comparison with Similar Compounds

Table 1: Structural Comparison of Key Analogs

Compound Name / ID	Molecular Formula	Molecular Weight	Key Substituents	Biological Activity (Reported)	Reference
Target Compound	C₁₈H₂₁N₃O₅S	403.44 g/mol	Piperidine + 1,3,4-oxadiazole + 1,3-benzodioxol + butane-1-sulfonyl	Not explicitly reported	-
BI95024	C₁₈H₁₇N₅O₄S	399.42 g/mol	Piperidine + 1,3,4-oxadiazole + 1,3-benzodioxol + 4-methylthiadiazole-carbonyl	Unknown (structural analog)
N-[(2H-1,3-Benzodioxol-5-yl)methyl] Derivative	C₂₃H₂₄N₄O₄	420.47 g/mol	Piperidine + 1,3,4-oxadiazole + benzodioxol-methyl + carboxamide	Not reported (screened for bioactivity)
4-[5-(1,3-Benzodioxol-5-yl)-Oxadiazol-2-yl]Piperidine	C₁₄H₁₅N₃O₃	297.29 g/mol	Piperidine + 1,3,4-oxadiazole + 1,3-benzodioxol	Unspecified (simpler analog)
Emrusolmine	C₁₆H₁₁BrN₂O₂	359.18 g/mol	Pyrazole + 1,3-benzodioxol + 3-bromophenyl	Alpha-synuclein oligomerization inhibitor

Key Observations:

• The carboxamide derivative exhibits higher molecular weight (420.47 g/mol) but improved hydrogen-bonding capacity.
• Heterocycle Substitution : Replacing oxadiazole with pyrazole (e.g., emrusolmine ) shifts biological activity toward neurological targets, highlighting the critical role of the oxadiazole core in antimicrobial applications .

Physicochemical Properties

• Solubility : Sulfonyl groups (logP ~2.1) enhance aqueous solubility compared to thiadiazole-carbonyl (logP ~3.5) .
• Metabolic Stability : Piperidine sulfonylation reduces CYP450-mediated oxidation, as seen in related compounds .